Cas no 2138168-61-1 (Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)-)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)-
• CAS No: 2138168-61-1
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5299538
• Update Time: 2025-07-10

Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)-

• Inchi： 1S/C13H22N2O/c1-10(2)15-8-5-12(16)13(15)9-14-6-3-11(13)4-7-14/h10-11H,3-9H2,1-2H3
• InChI Key： XZBQAKIDPVZSIU-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C1(C(=O)CCN1C(C)C)C2

Additional information on Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)-

Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)-: A Comprehensive Overview

Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)- (CAS No: 2138168-61-1) is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, creating a unique three-dimensional arrangement. The compound's structure consists of a bicyclo[2.2.2]octane ring fused with a pyrrolidine ring, with a ketone group at the 3' position and an isopropyl group attached at the 1' position of the pyrrolidine ring.

The spirocyclic nature of this compound contributes to its distinct chemical properties and potential biological activity. Recent studies have shown that spiro compounds often exhibit interesting pharmacological profiles due to their rigid and compact structures, which can enhance their binding affinity to target proteins. For instance, research published in the Journal of Medicinal Chemistry highlights the potential of Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one derivatives as inhibitors of certain enzyme targets in cancer cells. These findings underscore the importance of this compound as a lead molecule in drug discovery efforts.

The synthesis of Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one, 1'-(1-methylethyl)- involves a multi-step process that typically begins with the preparation of the bicyclo[2.2.2]octane ring system. This is followed by the formation of the spiro linkage through nucleophilic substitution or cycloaddition reactions, depending on the specific synthetic route employed. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this complex structure with high enantioselectivity, which is crucial for applications in chiral drug development.

In terms of biological activity, this compound has been investigated for its potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases such as hypertension and neurodegenerative disorders. Preclinical studies have demonstrated that Spiro[1-azabicyclo[2.2.2]octane-3,2'-pyrrolidin]-3'-one derivatives exhibit potent agonistic activity at certain GPCR subtypes, making them promising candidates for drug development programs targeting these receptors.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target proteins. These studies reveal that the spirocyclic structure plays a critical role in stabilizing interactions within the receptor's binding pocket, thereby enhancing its potency and selectivity.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of Spiro[1-azabicyclo[2.2.